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Compound of Interest

Compound Name: Bis-aminooxy-PEG4

Cat. No.: B1667428 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensure both personal safety and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of Bis-aminooxy-PEG4, a homobifunctional crosslinking

reagent.

I. Compound Information and Hazard Identification
Bis-aminooxy-PEG4 (CAS No. 98627-72-6) is a polyethylene glycol (PEG) derivative used in

bioconjugation.[1] While some safety data sheets (SDS) classify it as not hazardous, others

indicate potential risks including acute oral toxicity, skin and eye irritation, and respiratory

irritation.[2][3][4] It is also identified as very toxic to aquatic life with long-lasting effects.[3]

Therefore, a cautious approach to handling is essential.

II. Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn at all times

when handling Bis-aminooxy-PEG4:

Eye Protection: Chemical safety goggles are required to protect against splashes.[2]

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[2][3]

Body Protection: A laboratory coat is necessary to protect skin and clothing.[3]
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Respiratory Protection: All handling of this compound should be conducted in a well-

ventilated area, preferably within a chemical fume hood to avoid inhalation of any aerosols or

vapors.[2]

III. Quantitative Data Summary
Property Value Reference

Molecular Formula C10H24N2O6 [1][2]

Molecular Weight 268.3 g/mol [1][2]

CAS Number 98627-72-6 [1][2]

Appearance Liquid [2]

Storage Temperature -20°C [1][2]

Solubility Water, DMSO, DCM, DMF [1]

IV. Operational Plan: Step-by-Step Handling
Protocol
1. Engineering Controls:

Always handle Bis-aminooxy-PEG4 inside a certified chemical fume hood to minimize

inhalation exposure.[2]

Ensure a safety shower and eyewash station are readily accessible.[3]

2. Handling Procedure:

Before use, allow the container to equilibrate to room temperature to prevent moisture

condensation.

Use only by, or under the close supervision of, individuals qualified in handling potentially

hazardous chemicals.[2]

Avoid contact with skin and eyes.[4]
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Wash hands thoroughly after handling the compound.[2]

3. Storage:

Store the compound in a tightly closed container at -20°C.[1][2]

Keep away from oxidizing agents, heat, sparks, and open flames.[2]

V. Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers. Seek medical attention if irritation persists.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. If irritation persists, seek medical attention.[2][4]

Inhalation: Move the individual to fresh air. If symptoms persist, seek medical attention.[2]

Ingestion: If swallowed, wash out the mouth with water and call a poison center or doctor if

you feel unwell.[2][3]

Spills: For small spills, absorb the material with an inert substance like sand or vermiculite.

Sweep up the mixture and place it in a sealed container for disposal.[2] Prevent the spill from

entering drains or water courses.[2][3]

VI. Disposal Plan
All waste containing Bis-aminooxy-PEG4 must be treated as hazardous chemical waste.

Waste Collection: Collect all contaminated materials (e.g., pipette tips, gloves, absorbent

pads) in a dedicated, sealed, and clearly labeled hazardous waste container.

Disposal Method: Arrange for disposal by a licensed disposal company.[2] Disposal must be

in accordance with all applicable federal, state, and local environmental regulations. Do not

dispose of it down the drain.[2]
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VII. Workflow for Safe Handling of Bis-aminooxy-
PEG4

Workflow for Safe Handling of Bis-aminooxy-PEG4
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Caption: Workflow for the safe handling of Bis-aminooxy-PEG4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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